![molecular formula C18H15NO7 B3459235 dimethyl 2-[(1,3-benzodioxol-5-ylcarbonyl)amino]terephthalate](/img/structure/B3459235.png)
dimethyl 2-[(1,3-benzodioxol-5-ylcarbonyl)amino]terephthalate
Overview
Description
Dimethyl 2-[(1,3-benzodioxol-5-ylcarbonyl)amino]terephthalate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a white crystalline powder that is soluble in organic solvents and has a molecular formula of C20H16N2O7.
Mechanism of Action
The mechanism of action of dimethyl 2-[(1,3-benzodioxol-5-ylcarbonyl)amino]terephthalate is not fully understood. However, it has been suggested that it may work by inhibiting the activity of enzymes that are essential for cancer cell growth and survival. It has also been suggested that it may work by inducing apoptosis, or programmed cell death, in cancer cells.
Biochemical and physiological effects:
Studies have shown that this compound has a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to induce apoptosis in cancer cells. Additionally, it has been shown to have low toxicity in normal cells, making it a promising drug candidate for cancer treatment.
Advantages and Limitations for Lab Experiments
One of the main advantages of using dimethyl 2-[(1,3-benzodioxol-5-ylcarbonyl)amino]terephthalate in lab experiments is its high purity and yield. It is also relatively easy to synthesize using common laboratory techniques. However, one of the main limitations is its low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research on dimethyl 2-[(1,3-benzodioxol-5-ylcarbonyl)amino]terephthalate. One direction is to further investigate its anti-cancer properties and potential use as a cancer treatment. Another direction is to explore its potential use as a fluorescent probe for the detection of biological molecules. Additionally, further research is needed to fully understand its mechanism of action and to optimize its synthesis method for use in various applications.
Scientific Research Applications
Dimethyl 2-[(1,3-benzodioxol-5-ylcarbonyl)amino]terephthalate has been extensively studied for its potential applications in various fields. It has been shown to have anti-cancer properties, and it has been studied as a potential drug candidate for the treatment of cancer. It has also been studied for its potential use as a fluorescent probe for the detection of biological molecules such as proteins and DNA.
Properties
IUPAC Name |
dimethyl 2-(1,3-benzodioxole-5-carbonylamino)benzene-1,4-dicarboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15NO7/c1-23-17(21)11-3-5-12(18(22)24-2)13(7-11)19-16(20)10-4-6-14-15(8-10)26-9-25-14/h3-8H,9H2,1-2H3,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAKQDXOQMQTWPY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1)C(=O)OC)NC(=O)C2=CC3=C(C=C2)OCO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15NO7 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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